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Compound of Interest

3-Bromo-5-hydroxy-4-
Compound Name:
nitrobenzotrifluoride

Cat. No.: B12866442

Get Quote

\ J

CAS: 1980074-97-2 | Formula: C

H
BrF
NO
| M.W.: 285.99 g/mol

Executive Summary & Application Context

3-Bromo-5-hydroxy-4-nitrobenzotrifluoride is a highly functionalized aromatic building block,
primarily utilized in the development of kinase inhibitors and agrochemical actives. Its value lies
in the "tetrasubstituted” core, which allows for orthogonal diversification:

¢ -OH (Position 5): Nucleophilic attack (etherification) or prodrug formation.
e -Br (Position 3): Suzuki-Miyaura or Buchwald-Hartwig cross-coupling.

e -NO
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(Position 4): Reduction to aniline for amide coupling.
e -CF
(Position 1): Lipophilicity enhancer and metabolic blocker.

This guide provides the Reference Expectation Values for spectroscopic validation, as direct
experimental spectra are often proprietary to specific drug discovery campaigns.

Synthetic Pathway & Structural Logic

The synthesis typically proceeds via the nitration of 3-bromo-5-hydroxybenzotrifluoride. The
regiochemistry is dictated by the directing effects of the hydroxyl group (strongly ortho/para
directing) versus the meta-directing trifluoromethyl and nitro groups.

Regiochemical Challenge

The primary challenge is distinguishing the 4-nitro isomer (Target) from the 2-nitro and 6-nitro
byproducts.

o Target (4-Nitro): Sterically crowded; -OH and -NO

are ortho.
e Isomer (2-Nitro): -NO

is para to -OH (less steric hindrance, often the thermodynamic product).
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Figure 1: Synthetic workflow for the isolation of the target scaffold.

Spectroscopic Characterization Data

The following data represents the Reference Expectation Values calculated based on

substituent additivity rules (Curphy-Morrison) and analogous structures (e.g., 3-bromo-5-

nitrobenzotrifluoride). Use these values to validate your isolated product.

Nuclear Magnetic Resonance ( H NMR)
Solvent: DMSO-d

(Recommended to observe Phenolic -OH) Frequency: 400 MHz

Shift ( Coupling (
Proton Position Multiplicity
ppm) Hz)

Structural
Assignment
Logic

Ar-OH 5-OH 11.0-11.5 Broad Singlet

Deshielded
by ortho-nitro
group (H-
bonding).

Ar-H H-2 7.95-8.10 Doublet (d)

Located

between -CF

and -Br. Most
deshielded
aromatic

proton.

Ar-H H-6 7.55-7.70 Doublet (d)

Located

between -CF

and -OH.
Shielded
relative to H-
2 by -OH
donation.
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Diagnostic Validation (NOESY): To confirm the nitro group is at Position 4 (and not 2 or 6):
 Irradiate OH signal: You should observe a strong NOE enhancement at H-6 (7.6 ppm).
e Absence of NOE: If -NO

were at Position 6, the H-6 proton would be absent, and you would see a singlet at H-2 and
H-4.

Carbon-13 NMR ( C NMR)

Solvent: DMSO-d

Shift ( Splitting (
Carbon Type Notes
ppm) )
Deshielded by
C-5 C-OH 150.0 - 155.0 S oxygen; ipso
carbon.
C-4 C-NO 138.0 - 142.0 S Ipso to nitro.
a( Characteristic
c-1 C-CF 130.0 - 133.0
Hz) quartet.
Shielded by
C-3 C-Br 110.0 - 115.0 S heavy atom
effect (Br).
Typical
CF CF al
) 122.0- 125.0 trifluoromethyl
H2) signal.

Mass Spectrometry (LC-MS)

 lonization Mode: ESI Negative (ESI-) is preferred due to the acidic phenolic proton.

e Molecular lon [M-H]
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: 283.9/ 285.9 (1:1 ratio).

 |sotope Pattern: The presence of one Bromine atom results in a characteristic 1:1 doublet
separated by 2 mass units (

Br and
Br).

o miz 283.9 (100%)

o miz 285.9 (98%)

Infrared Spectroscopy (FT-IR)

e (Phenol): 3300-3500 cm
(Broad).

e (Nitro): ~1530 cm
(Asymmetric) and ~1350 cm
(Symmetric).

e (Trifluoromethyl): 1100-1300 cm

(Strong, multiple bands).

Experimental Protocol: Characterization Workflow

Authoritative Note: This protocol assumes the user has isolated the crude solid from the
nitration of 3-bromo-5-hydroxybenzotrifluoride.

Step 1: Purity Assessment (HPLC)

Before expensive NMR analysis, validate purity.
e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

o Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (Gradient 5% -> 95%).
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e Detection: UV at 254 nm and 210 nm.

o Acceptance Criteria: Single peak >95% area.[1][2] If multiple peaks exist, the target is likely
the more polar peak compared to the non-nitrated precursor, but less polar than dinitro

species.

Step 2: Regiochemistry Confirmation (Key Experiment)

Because the nitration can occur at position 2, 4, or 6, you must prove the structure.

e Prepare Sample: 10 mg in 0.6 mL DMSO-d

e Run 1D
H NMR: Verify integral ratio 1:1:1 (OH : H-a : H-b).
e Run 2D HMBC (Heteronuclear Multiple Bond Correlation):
o Look for the coupling between H-2 and C-Br (C-3).
o Look for coupling between H-6 and C-OH (C-5).
o Crucial Check: If the Nitro is at position 4, H-2 and H-6 will show a weak meta-coupling (

Hz) in the 1D spectrum. If the Nitro is at position 6, the remaining protons (H-2 and H-4)
are also meta, but the chemical shifts will differ significantly due to the loss of the shielding
OH ortho-effect on one of them.

References

o Chemical Identity & Availability: BLD Pharm. 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride
(CAS 1980074-97-2).

e Precursor Synthesis: ChemicalBook. Synthesis of 3-Bromo-5-nitrobenzotrifluoride

(Analogous Chemistry).
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e General Nitration Protocols: Sigma-Aldrich. 2-Bromo-5-nitrobenzotrifluoride Properties
(Reference for substituent effects).

e Spectral Database: NIST Chemistry WebBook. 3-Bromo-5-fluorobenzotrifluoride (Analogous
NMR data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Bromo-5-nitrobenzotrifluoride | 630125-49-4 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

¢ 2. 3-BROMO-5-NITROBENZOTRIFLUORIDE synthesis - chemicalbook [chemicalbook.com]

¢ To cite this document: BenchChem. [Technical Characterization Guide: 3-Bromo-5-hydroxy-
4-nitrobenzotrifluoride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12866442/docs#technical-characterization-guide-3-
bromo-5-hydroxy-4-nitrobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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